Cas no 2418711-05-2 (tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate
• CAS No: 2418711-05-2
• MF: C₂₀H₃₀N₂O₄S
• MW: 394.528204441071
• CID: 5677761
• PubChem ID: 165773333
• Update Time: 2025-11-05

tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418711-05-2
• EN300-26631617
• tert-butyl 4-[3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenyl]piperazine-1-carboxylate
• tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate

• Inchi： 1S/C20H30N2O4S/c1-12-15(18(23)25-7)13(2)17(27)14(3)16(12)21-8-10-22(11-9-21)19(24)26-20(4,5)6/h27H,8-11H2,1-7H3
• InChI Key： XAPYZSSOHBUWPX-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C(=O)OC)C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 394.19262862g/mol
• Monoisotopic Mass: 394.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate

Introduction to tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418711-05-2)

Tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418711-05-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazines and is characterized by its tert-butyl and methoxycarbonyl substituents, as well as its trimethyl and sulfanyl functionalities. These structural elements contribute to its stability and bioactivity, making it a valuable candidate for various pharmaceutical research and development initiatives.

The chemical structure of tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate is composed of a piperazine ring, which is a six-membered heterocyclic amine with two nitrogen atoms. The tert-butyl group attached to the piperazine ring enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes. The methoxycarbonyl group provides an ester functionality that can be hydrolyzed under physiological conditions, potentially releasing active metabolites. The trimethyl and sulfanyl substituents on the phenyl ring contribute to the overall hydrophobicity and electronic properties of the molecule, influencing its binding affinity to various biological targets.

Recent studies have explored the pharmacological properties of tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate. One notable area of research is its potential as an antipsychotic agent. The compound has been shown to exhibit high affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A subtype, which is implicated in the pathophysiology of schizophrenia. In vitro assays have demonstrated that this compound can effectively modulate serotonin signaling pathways, suggesting its potential utility in treating psychiatric disorders.

In addition to its antipsychotic properties, tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate has been evaluated in several preclinical models. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate involves a multi-step process that includes the formation of the piperazine ring and subsequent functionalization with the tert-butyl, methoxycarbonyl, trimethyl, and sulfanyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale pharmaceutical development.

In conclusion, tert-butyl 4-3-(methoxycarbonyl)-2,4,6-trimethyl-5-sulfanylphenylpiperazine-1-carboxylate (CAS No. 2418711-05-2) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development in areas such as psychiatry and inflammation. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may pave the way for novel therapeutic interventions in various medical conditions.